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Compound of Interest

Compound Name: Myristoyl chloride

Cat. No.: B046950 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Myristoyl chloride, a corrosive and moisture-sensitive chemical.

Adherence to these procedures is critical for minimizing risks and ensuring operational integrity.

Personal Protective Equipment (PPE)
When handling Myristoyl chloride, a comprehensive PPE strategy is non-negotiable. The

following table summarizes the required protective gear.
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Body Part Required PPE Specifications

Eyes/Face
Chemical safety goggles and a

face shield (minimum 8-inch)

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1][2][3]

Skin
Chemical-resistant gloves and

protective clothing

Inspect gloves before use.

Cover all exposed skin.[1][2][3]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when vapors or

aerosols are generated or if

irritation is experienced.[2] A

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements must be

followed.[1]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure to Myristoyl chloride.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 30 minutes, occasionally lifting the

upper and lower eyelids.[1][4] Seek immediate

medical attention.[1][2][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1][4] Seek immediate

medical attention.[1][2][4]

Inhalation

Move the victim to fresh air immediately. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen.[1][4] Do not use mouth-

to-mouth resuscitation.[1] Seek immediate

medical attention.[1][2][4]

Ingestion

Do NOT induce vomiting.[1][2][4] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[1][4] Never give anything by mouth to an

unconscious person.[1][4] Seek immediate

medical attention.[1][2][4]

Standard Operating Procedure for Handling
Myristoyl Chloride
The following workflow outlines the standard procedure for safely using Myristoyl chloride in a

laboratory setting.
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Standard Operating Procedure for Myristoyl Chloride Use

Preparation

Handling

Post-Handling

Don appropriate PPE

Ensure fume hood is operational

Gather all necessary materials

Verify location of eyewash and safety shower

Carefully dispense Myristoyl chloride in fume hood

Tightly seal container immediately after use

Decontaminate work area

Dispose of waste in designated hazardous waste container

Remove and dispose of PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Myristoyl chloride.
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Emergency Spill Response Plan
In the event of a Myristoyl chloride spill, a swift and coordinated response is essential to

mitigate hazards.
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Myristoyl Chloride Spill Response Plan

Spill Detected

Evacuate immediate area Don appropriate PPE (if safe to do so)

Ensure adequate ventilation

Contain spill with inert absorbent material (e.g., sand, vermiculite)

Collect absorbed material into a suitable container

Dispose of as hazardous waste

Decontaminate spill area

Report the incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a Myristoyl chloride spill.
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Storage and Disposal
Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage:

Store in a cool, dry, and well-ventilated area.[1][4][5]

Keep containers tightly closed to prevent moisture contact.[1][3][4] Myristoyl chloride is

moisture-sensitive.[1][2]

Store in a designated corrosives area away from incompatible substances such as water,

strong bases, alcohols, and amines.[2][6]

Disposal:

Myristoyl chloride waste is considered hazardous.[1]

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][3]

Do not allow the product to enter drains.[3]

By adhering to these safety protocols and operational plans, you can significantly mitigate the

risks associated with handling Myristoyl chloride, fostering a secure and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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